1-(4-Benzylpiperidin-1-yl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C21H22N4O2S/c26-19(15-28-21-24-23-20(27-21)18-6-10-22-11-7-18)25-12-8-17(9-13-25)14-16-4-2-1-3-5-16/h1-7,10-11,17H,8-9,12-15H2
• InChI Key: IFSUZQRUIZUIJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NN=C(O3)C4=CC=NC=C4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

1-(4-Benzylpiperidin-1-yl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

• Compounds derived from similar structures, especially those incorporating the 1,3,4-oxadiazole moiety, have been synthesized and evaluated for their antiviral and antimicrobial activities. For example, derivatives of 1,3,4-oxadiazole have shown significant antimicrobial activity against a range of microbial strains, indicating the potential for these compounds to be developed into new antimicrobial agents (Salimon, Salih, & Hussien, 2011).

Anticancer Agents

• Some derivatives of 1,3,4-oxadiazole and related heterocycles have demonstrated promising anticancer activities in preliminary screenings. The specific structural modifications on the core heterocyclic rings influence their biological activity, offering a pathway for the design of novel anticancer drugs (Abu‐Hashem & Aly, 2017).

Chemical Synthesis and Characterization

• The synthesis and chemical characterization of new diheteroaryl compounds, including those with thienothiophene derivatives, have been reported, highlighting the versatility of 1,3,4-oxadiazole derivatives in the synthesis of complex heterocyclic structures with potential for various scientific applications (Mabkhot, Al-Majid, & Alamary, 2011).

Enzymatic Studies and Drug Metabolism

• Investigations into the metabolic pathways of compounds containing oxadiazole rings have provided valuable insights into their biotransformation, which is crucial for the development of pharmaceutical agents with optimized pharmacokinetic properties (Yoo et al., 2008).

Material Science Applications

• The incorporation of 1,3,4-oxadiazole and related heterocyclic motifs into polymers has been explored for the removal of heavy metal ions from aqueous solutions, showcasing the potential of these compounds in environmental applications (Mansoori & Ghanbari, 2015).